Cas no 1510229-71-6 ((dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride)

• Product Name: (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride
• CAS No: 1510229-71-6
• MF: C₆H₈ClNO₂S₂
• MW: 225.71621799469
• MDL: MFCD23875465
• CID: 5243584
• PubChem ID: 80324559
• Update Time: 2026-03-08

(dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanesulfonyl chloride, 4,5-dimethyl-
• (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride

• MDL： MFCD23875465
• Inchi： 1S/C6H8ClNO2S2/c1-4-5(2)11-6(8-4)3-12(7,9)10/h3H2,1-2H3
• InChI Key： WOJUKGFUFLFWNS-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1CS(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride

Comprehensive Guide to (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride (CAS No. 1510229-71-6)

In the dynamic field of organic chemistry, (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride (CAS No. 1510229-71-6) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This sulfonyl chloride derivative, featuring a dimethylthiazole moiety, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its methanesulfonyl chloride group makes it a valuable reagent for introducing sulfonyl functionalities into target molecules, a process critical in drug design and functional material synthesis.

The growing demand for heterocyclic sulfonyl chlorides in modern chemistry has placed compounds like (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride at the forefront of research. Recent studies highlight its importance in the development of novel kinase inhibitors and antimicrobial agents, addressing current global health challenges. The compound's thiazole ring contributes to its biological activity, while the sulfonyl chloride group enables diverse chemical transformations, making it a versatile building block in medicinal chemistry.

From a synthetic chemistry perspective, 1510229-71-6 offers several advantages. Its dimethyl-substituted thiazole core provides enhanced stability compared to unsubstituted analogs, while maintaining reactivity at the methanesulfonyl chloride site. This balance between stability and reactivity makes it particularly useful for multi-step synthetic sequences. Researchers frequently employ this compound in nucleophilic substitution reactions, Suzuki couplings, and other transition metal-catalyzed processes to create complex molecular architectures.

The pharmaceutical industry has shown particular interest in (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride derivatives as potential treatments for various diseases. Recent patent literature reveals applications in developing anti-inflammatory drugs and neuroprotective agents, responding to the increasing need for treatments targeting age-related and neurodegenerative conditions. The compound's ability to modulate protein-protein interactions through its sulfonamide derivatives makes it valuable in addressing challenging therapeutic targets.

In material science, the thiazole-sulfonyl chloride hybrid structure of this compound enables the creation of novel polymers with tailored properties. Researchers are exploring its use in developing conductive materials and photoactive compounds, particularly for organic electronics applications. The electron-rich dimethylthiazole component combined with the reactive sulfonyl chloride group allows for precise control over material properties at the molecular level.

Quality control and characterization of 1510229-71-6 involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify the purity and structure of this compound. The dimethyl protons on the thiazole ring typically appear as a singlet in ¹H NMR spectra around 2.5 ppm, while the methanesulfonyl chloride protons resonate downfield near 4.5 ppm, providing distinct spectral signatures for quality assessment.

Storage and handling recommendations for (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride emphasize protection from moisture and extreme temperatures. The compound should be stored under inert atmosphere at low temperatures to maintain its reactivity. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with sulfonyl chloride compounds to ensure safety and preserve compound integrity.

The market for functionalized thiazole derivatives like 1510229-71-6 has shown steady growth, driven by increasing research in targeted drug discovery and specialty materials. Custom synthesis services and catalog suppliers have expanded their offerings to meet the demand for this and related heterocyclic building blocks. Pricing and availability may vary based on purity requirements and order quantities, with many suppliers offering both milligram and kilogram-scale quantities to accommodate diverse research needs.

Future research directions for (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride applications include exploration in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly developing areas in chemical biology. The compound's dual functionality makes it particularly suited for these applications, where precise control over molecular recognition and reactivity is essential. These emerging applications highlight the continued relevance of this versatile thiazole sulfonyl chloride in cutting-edge chemical research.

For researchers considering 1510229-71-6 for their projects, several synthetic protocols have been published detailing its preparation and subsequent transformations. Standard procedures typically involve the reaction of 2-(chloromethyl)-4,5-dimethylthiazole with sulfur dioxide and chlorine, followed by purification steps to obtain the desired methanesulfonyl chloride product. Alternative routes using thiazole lithiation followed by trapping with sulfur dioxide and subsequent chlorination have also been reported in the literature.

In conclusion, (dimethyl-1,3-thiazol-2-yl)methanesulfonyl chloride (CAS No. 1510229-71-6) represents a valuable tool in modern chemical research, bridging pharmaceutical development, material science, and synthetic methodology. Its unique combination of a dimethylthiazole scaffold with a reactive sulfonyl chloride functionality continues to inspire innovative applications across multiple scientific disciplines. As research into heterocyclic compounds and sulfonyl-based therapeutics advances, the importance of this versatile building block is likely to grow further in the coming years.